Cas no 959261-77-9 (Acetamide, N-(1-cyanoheptyl)-)

Acetamide, N-(1-cyanoheptyl)- structure
Acetamide, N-(1-cyanoheptyl)- structure
Product Name:Acetamide, N-(1-cyanoheptyl)-
CAS No:959261-77-9
MF:C10H18N2O
MW:182.262722492218
CID:1022125
PubChem ID:566612
Update Time:2025-04-20

Acetamide, N-(1-cyanoheptyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(1-cyanoheptyl)-
    • FBEHQXZYWPGRGX-UHFFFAOYSA-N
    • N-(1-Cyanoheptyl)acetamide #
    • n-Heptylamine, N-acetyl-1-cyano-
    • ACETAMIDE,N-(1-CYANOHEPTYL)-
    • 959261-77-9
    • Inchi: 1S/C10H18N2O/c1-3-4-5-6-7-10(8-11)12-9(2)13/h10H,3-7H2,1-2H3,(H,12,13)
    • InChI Key: FBEHQXZYWPGRGX-UHFFFAOYSA-N
    • SMILES: O=C(C)NC(C#N)CCCCCC

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.9Ų
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